1-(Bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The molecule features a cyclobutane ring substituted with a bromomethyl group, two fluorine atoms at the 3,3-positions, and an additional fluoromethyl group at the 1-position.
Properties
Molecular Formula |
C6H8BrF3 |
|---|---|
Molecular Weight |
217.03 g/mol |
IUPAC Name |
1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane |
InChI |
InChI=1S/C6H8BrF3/c7-3-5(4-8)1-6(9,10)2-5/h1-4H2 |
InChI Key |
FOSCLMQCZLIMBL-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CC1(F)F)(CF)CBr |
Origin of Product |
United States |
Biological Activity
1-(Bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane is a specialized organic compound characterized by its cyclobutane ring, which is substituted with bromomethyl and difluoromethyl groups. This unique structure enhances its chemical reactivity and potential applications in medicinal chemistry and materials science. The molecular formula is with a molecular weight of approximately 253.01 g/mol. The incorporation of fluorine atoms significantly influences its lipophilicity and metabolic stability, making it a compound of interest for biological studies.
The compound's structure allows for significant interactions with biological targets, which may lead to various biological activities. The presence of the bromomethyl group can facilitate covalent bonding with nucleophilic sites on enzymes or receptors, potentially modulating their activity.
The mechanism of action for 1-(Bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane involves:
- Covalent Bond Formation : The bromomethyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of enzymatic activity.
- Enhanced Lipophilicity : The difluoromethyl groups improve the compound's ability to permeate biological membranes, enhancing its bioavailability.
Potential Biological Applications
Research indicates that this compound may exhibit:
Research Findings
A review of the literature highlights several key findings regarding the biological activity of this compound:
Case Studies
- Enzyme Inhibition Study : A study examined the interaction of 1-(Bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane with a specific enzyme involved in lipid metabolism. The results indicated an IC50 value that suggests moderate inhibitory activity, warranting further investigation into its therapeutic potential.
- Antimicrobial Efficacy : In vitro tests against Gram-positive and Gram-negative bacteria showed that this compound exhibited promising antimicrobial activity, particularly against resistant strains. However, the mechanism behind this activity remains to be elucidated.
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Substituent Effects on Physical and Chemical Properties
3-(Bromomethyl)-1,1-difluorocyclobutane (CAS 1252934-30-7)
- Molecular Formula : C₅H₇BrF₂
- Molecular Weight : 185.01 g/mol
- Physical Properties :
- Key Differences :
- Lacks the fluoromethyl group at the 1-position, reducing steric hindrance and fluorine content.
- Simpler structure with lower molecular weight, likely resulting in higher volatility compared to the target compound.
- Applications : Widely used as a research chemical in medicinal chemistry for its bromine substituent, which facilitates nucleophilic substitution reactions .
1-(Bromomethyl)-3,3-difluoro-1-(trifluoromethyl)cyclobutane
- Molecular Formula : C₆H₆BrF₅
- Molecular Weight : 257.01 g/mol
- Key Differences :
- Reactivity : The -CF₃ group is a strong electron-withdrawing substituent, which may reduce reactivity in electrophilic substitutions compared to the target compound.
1-(Bromomethyl)-3,3-difluoro-1-[(methylsulfanyl)methyl]cyclobutane (CAS 2580209-06-7)
- Molecular Formula : C₇H₁₁BrF₂S
- Molecular Weight : 245.13 g/mol
- Key Differences :
- Incorporates a methylsulfanyl (-SCH₃) group instead of fluoromethyl.
- Sulfur’s electron-donating nature may stabilize carbocation intermediates, contrasting with fluorine’s electron-withdrawing effects.
- Applications: Potential utility in organocatalysis or as a ligand in transition-metal complexes due to sulfur’s coordinating ability .
3-(Chloromethyl)-1,1-difluorocyclobutane (CAS 1290625-58-9)
Functional Group Impact on Reactivity and Stability
| Compound | Bromine Substituent | Fluorine Substituents | Additional Group | Reactivity Profile |
|---|---|---|---|---|
| Target Compound | Bromomethyl | 3,3-difluoro | Fluoromethyl | High SN2 reactivity; moderate steric hindrance |
| 3-(Bromomethyl)-1,1-difluorocyclobutane | Bromomethyl | 1,1-difluoro | None | Higher volatility; versatile in substitutions |
| 1-(Bromomethyl)-3,3-difluoro-1-(trifluoromethyl)cyclobutane | Bromomethyl | 3,3-difluoro | Trifluoromethyl | Reduced nucleophilicity due to -CF₃ |
| 1-(Bromomethyl)-3,3-difluoro-1-[(methylsulfanyl)methyl]cyclobutane | Bromomethyl | 3,3-difluoro | Methylsulfanyl | Enhanced stability in radical reactions |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
